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Compound of Interest

Compound Name: Thiepan-2-ol
CAS No.: 14769-30-3
Cat. No.: B181463

Get Quote

An In-Depth Technical Guide to the Physical Properties of Thiepan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiepan-2-ol, a heterocyclic organic compound, presents a unique structural motif of interest in
medicinal chemistry and materials science. As a saturated seven-membered ring containing
both a sulfur atom (thiepane) and a hydroxyl group, its physicochemical properties are
governed by a complex interplay of steric and electronic effects. This guide provides a
comprehensive overview of the core physical properties of Thiepan-2-ol, detailing both
established data and the experimental methodologies required for their rigorous determination.
By synthesizing theoretical principles with practical, field-proven protocols, this document
serves as an essential resource for researchers engaged in the synthesis, characterization,
and application of this and related molecules.

Introduction: The Structural Significance of
Thiepan-2-ol
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Thiepan-2-ol (CAS No. 14769-30-3) belongs to the class of heterocyclic alcohols. Its structure,
featuring a seven-membered thiepane ring, is a notable scaffold in organic synthesis. The
presence of a hydroxyl group at the 2-position introduces a chiral center and a site for
hydrogen bonding, significantly influencing its physical and reactive properties. The sulfur atom
in the ring, larger and less electronegative than oxygen, imparts distinct characteristics
compared to its oxepane analogue, affecting bond angles, ring conformation, and potential for
metal coordination.[1][2] Understanding the physical properties of Thiepan-2-ol is paramount
for its application in drug development, where factors like solubility and lipophilicity are critical
determinants of pharmacokinetic and pharmacodynamic behavior.

Core Physicochemical & Structural Data

While extensive experimental data for Thiepan-2-ol is not widely published, its fundamental
properties can be summarized from computational databases and structural analysis. These
values provide a baseline for experimental verification and are crucial for initial project

planning.

Property Value / Identifier Source

IUPAC Name thiepan-2-ol PubChem][3]
CAS Number 14769-30-3 PubChem|[3]
Molecular Formula CeH120S PubChem|[3]
Molecular Weight 132.23 g/mol PubChem][3]
Exact Mass 132.06088618 Da PubChem|[3]
SMILES C1CcCc(sccC1)0o PubChem|[3]
InChlKey FRLWHOZWDMVLKE- PubChem|[3]

UHFFFAOYSA-N

Topological Polar Surface Area  45.5 A2 PubChem|[3]
Rotatable Bond Count 1 PubChem][3]

Boiling Point: A Measure of Intermolecular Forces
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The boiling point is a critical indicator of the strength of intermolecular forces. For Thiepan-2-
ol, these forces are primarily a combination of London dispersion forces, dipole-dipole
interactions arising from the C-S and C-O bonds, and, most significantly, hydrogen bonding
from the hydroxyl group.[1] Thiols typically exhibit weaker hydrogen bonding than alcohols,
leading to lower boiling points.[1][4] However, as Thiepan-2-ol is an alcohol, its boiling point is
expected to be substantially higher than that of the parent thiepane.

Experimental Protocol for Boiling Point Determination
(Capillary Method)

This micro-scale method is suitable for determining the boiling point of small quantities of a
liquid sample.[5] The principle relies on the temperature at which the vapor pressure of the
liquid equals the atmospheric pressure.[6]

Methodology:

Preparation: Seal one end of a glass capillary tube using a flame.

o Sample Introduction: Attach a small test tube containing 2-3 mL of Thiepan-2-ol to a
thermometer. Invert the sealed capillary tube (open end down) and place it into the liquid.

o Heating: Immerse the assembly in a heating bath (e.g., paraffin oil) ensuring the
thermometer bulb and the sample are fully submerged.

o Observation: Heat the bath gently while stirring to ensure uniform temperature distribution. A
stream of bubbles will begin to emerge from the open end of the capillary tube as the air
inside expands and is replaced by the sample's vapor.

o Equilibrium Point: Continue heating until a rapid and continuous stream of bubbles is
observed. This indicates the vapor pressure inside the capillary is higher than the
atmospheric pressure.

o Cooling & Measurement: Turn off the heat source. As the apparatus cools, the bubbling will
slow down. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.[5] This is the point where the external atmospheric pressure equals the vapor
pressure of the liquid.
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» Validation: For accuracy, repeat the measurement at least twice and average the results.

Setup
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Attach test tube with Thiepan-2-ol
and inverted capillary to thermometer.
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Caption: Workflow for Boiling Point Determination.

Solubility Profile: Guiding Formulation and
Application

Solubility is a cornerstone of drug development, influencing absorption, distribution,
metabolism, and excretion (ADME). The "like dissolves like" principle provides a foundational
framework for predicting solubility.[7][8] Thiepan-2-ol possesses both a polar hydroxyl group,
capable of hydrogen bonding with protic solvents like water, and a non-polar hydrocarbon
backbone, which favors dissolution in organic solvents.

Systematic Protocol for Qualitative Solubility Testing

This protocol systematically classifies the compound based on its solubility in a series of
solvents, providing insights into its functional groups and polarity.[9][10]

Methodology:
* Initial Test - Water:
o To atest tube, add ~25 mg of Thiepan-2-ol.
o Add 0.75 mL of deionized water in portions, shaking vigorously after each addition.[9]

o Observe for miscibility or the formation of two layers. The ability to dissolve in water
suggests the presence of a polar functional group.[9] Given the C6 backbone, solubility in
water is expected to be limited.

e Solvent Polarity - Diethyl Ether:

o If soluble in water, proceed to test solubility in a non-polar solvent like diethyl ether using
the same procedure.[9] Solubility in both indicates a molecule with both polar and non-
polar character.

o Acid-Base Characterization:
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o 5% Aqueous HCI: Test the solubility of a fresh sample in 5% HCI. Solubility indicates the
presence of a basic functional group (e.g., an amine).[9] Thiepan-2-ol is not expected to
be soluble.

o 5% Aqueous NaOH: Test solubility in 5% NaOH. Solubility here suggests a sufficiently
acidic proton. While alcohols are generally weak acids, the presence of the sulfur atom
could influence the pKa of the hydroxyl proton.[4][11]

o 5% Aqueous NaHCOs: If soluble in NaOH, test in 5% NaHCOs. Solubility in this weaker
base indicates a strongly acidic group, such as a carboxylic acid.[9] Thiepan-2-ol is not
expected to be soluble.

o Strong Acid Test - Concentrated H2SOa:

o Cold, concentrated sulfuric acid will protonate even weakly basic functional groups,
including the sulfur and oxygen atoms in Thiepan-2-ol, leading to dissolution.[10] This test
indicates the presence of heteroatoms.

Insoluble Insoluble Class
Test in conc. H2S0a
Insoluble

Soluble
Test in 5% NaOH Neutral Class (N)
Insoluble
T Soluble o A o
Test in 5% HCI leak Acid Class (Aw)
Insoluble

Soluble Basic Class (B)
e —
. Test in Water
Thiepan-2-ol Sample Soluble
Water Soluble

Click to download full resolution via product page

Caption: Logical Flow for Solubility Classification.

Density: An Intrinsic Physical Property
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Density is a fundamental physical property defined as mass per unit volume.[12][13] For a

liquid like Thiepan-2-ol, it can be determined accurately using standard laboratory equipment.

Experimental Protocol for Liquid Density Determination

This procedure utilizes a volumetric flask and an analytical balance for a precise measurement.
[12][14]

Methodology:

Mass of Flask: Place a clean, dry volumetric flask (e.g., 10 mL or 25 mL) on an analytical
balance and tare the balance to zero.[12]

Add Liquid: Carefully add Thiepan-2-ol to the flask until the bottom of the meniscus aligns
precisely with the calibration mark on the neck of the flask. A Pasteur pipette can be used for
the final additions to ensure accuracy.[12]

Mass of Liquid: Weigh the flask containing the Thiepan-2-ol and record the mass. This value
represents the mass of the liquid.

Calculation: Calculate the density using the formula: Density = Mass of Liquid / Volume of
Flask[13]

Validation: Repeat the procedure multiple times and calculate the average density to
minimize measurement error.[14][15]

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the structure and purity of a synthesized

compound.

'H NMR (Proton Nuclear Magnetic Resonance): This technique provides information about
the number of different types of protons and their neighboring environments. For Thiepan-2-
ol, one would expect distinct signals for the proton on the carbon bearing the hydroxyl group
(HC-OH), the protons on the carbon adjacent to the sulfur (H2C-S), the hydroxyl proton (OH),
and the various methylene (CHz) protons in the ring. The splitting patterns (e.g., doublet,
triplet) would reveal the number of adjacent protons.[16]
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e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): This provides a count of the unique
carbon environments in the molecule. Six distinct signals would be expected for Thiepan-2-
ol, corresponding to the six carbon atoms in the ring.

» IR (Infrared) Spectroscopy: IR spectroscopy identifies the presence of specific functional
groups. Key expected peaks for Thiepan-2-ol include a strong, broad absorption around
3200-3600 cm~1 corresponding to the O-H stretch of the alcohol, and C-H stretching
absorptions around 2850-3000 cm~1.[17]

e Mass Spectrometry (MS): This technique provides the molecular weight of the compound.
The mass spectrum of Thiepan-2-ol would show a molecular ion (M+*) peak corresponding
to its molecular weight (132.23 g/mol ). Fragmentation patterns can also give clues about the
molecule's structure.[17]

Safety and Handling

While a specific Safety Data Sheet (SDS) for Thiepan-2-ol is not readily available, general
precautions for handling laboratory chemicals, particularly flammable alcohols and organosulfur
compounds, should be strictly followed.[18][19][20][21]

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-
resistant gloves.

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.[19][21]

» Fire Safety: Keep away from open flames, sparks, and hot surfaces. Thiepan-2-ol is
expected to be a flammable liquid.[18][20]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[19][21]

Conclusion

Thiepan-2-ol is a molecule with significant potential, warranting a thorough understanding of its
physical properties. This guide has consolidated the known computational data and, more
importantly, provided a detailed framework of robust, validated experimental protocols for
determining its boiling point, solubility, density, and spectroscopic characteristics. By adhering
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to these methodologies, researchers can ensure the generation of high-quality, reliable data,
thereby accelerating progress in the fields of drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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